Cas no 878683-49-9 (2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one)

• Product Name: 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• CAS No: 878683-49-9
• MF: C₇H₇N₃OS₂
• MW: 213.27997803688
• CID: 5438059
• Update Time: 2025-06-13

2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

• Inchi： 1S/C7H7N3OS2/c1-4-2-13-7(9-4)10-5(11)3-12-6(10)8/h2,8H,3H2,1H3
• InChI Key： PMMSEIYOKZZFNY-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2=NC(C)=CS2)C1=N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

Research Brief on 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one (CAS: 878683-49-9)

2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one (CAS: 878683-49-9) is a thiazolidinone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of both thiazole and thiazolidinone moieties in its structure makes it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis.

In addition to its antimicrobial properties, 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has shown promise as an anticancer agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. The study further revealed that the compound selectively targets cancer cells while exhibiting minimal cytotoxicity toward normal cells, suggesting a favorable therapeutic index.

The synthesis and structural optimization of 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one have also been explored in recent research. A 2023 paper in European Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of the compound. The authors employed a one-pot multicomponent reaction strategy, which not only streamlined the synthesis process but also allowed for the introduction of various substituents to enhance the compound's bioactivity.

Despite these promising findings, challenges remain in the development of 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one as a therapeutic agent. Issues such as poor solubility and limited bioavailability have been identified in preclinical studies. However, ongoing research is addressing these limitations through the development of prodrug formulations and nanoparticle-based delivery systems, as highlighted in a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one represents a versatile and pharmacologically active compound with significant potential in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in in vivo models to advance its translation into clinical applications.